Cas no 142910-39-2 (Quinolin-4-Ylmethanol;Hydrobromide)

• Product Name: Quinolin-4-Ylmethanol;Hydrobromide
• CAS No: 142910-39-2
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD12913864
• CID: 3167973
• PubChem ID: 19013536
• Update Time: 2025-06-23

Quinolin-4-Ylmethanol;Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Quinolin-4-ylmethanol hydrobromide
• QUINOLIN-4-YL-METHANOL HYDROBROMIDE
• C10H9NO.BrH
• (quinolin-4-yl)methanol hydrobromide
• 4485AJ
• 4-(hydroxymethyl)-quinoline hydrobromide
• CS-0337278
• quinolin-4-ylmethanol;hydrobromide
• SCHEMBL9399386
• SB68726
• 142910-39-2
• DB-210163
• XLZBSTYKDWIFFX-UHFFFAOYSA-N
• MFCD12913864
• Quinolin-4-ylmethanolhydrobromide
• Quinolin-4-Ylmethanol;Hydrobromide

• MDL： MFCD12913864
• Inchi： 1S/C10H9NO.BrH/c12-7-8-5-6-11-10-4-2-1-3-9(8)10;/h1-6,12H,7H2;1H
• InChI Key： XLZBSTYKDWIFFX-UHFFFAOYSA-N
• SMILES： Br.OCC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 238.99458 g/mol
• Monoisotopic Mass: 238.99458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• Molecular Weight: 240.10

Quinolin-4-Ylmethanol;Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Quinolin-4-Ylmethanol;Hydrobromide

Quinolin-4-Ylmethanol;Hydrobromide (CAS No. 142910-39-2): An Overview and Recent Developments

Quinolin-4-ylmethanol;Hydrobromide (CAS No. 142910-39-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as 4-(Hydroxymethyl)quinolinium bromide, is a derivative of quinoline, a heterocyclic aromatic organic compound with a wide range of biological activities.

The quinoline scaffold is well-known for its diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities. The introduction of a hydroxymethyl group and a bromide counterion in Quinolin-4-ylmethanol;Hydrobromide further enhances its chemical versatility and biological potential. This compound has been the subject of numerous studies aimed at elucidating its mechanisms of action and exploring its potential as a lead compound for drug development.

Recent research has highlighted the role of Quinolin-4-ylmethanol;Hydrobromide in modulating various biological pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is believed to involve the inhibition of key enzymes involved in cell cycle progression and DNA replication.

Another area of interest is the potential of Quinolin-4-ylmethanol;Hydrobromide as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is thought to be mediated by the compound's ability to interfere with viral entry into host cells and subsequent viral RNA synthesis.

In addition to its direct biological effects, Quinolin-4-ylmethanol;Hydrobromide has also been explored as a scaffold for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. A study published in *Bioorganic & Medicinal Chemistry* demonstrated that derivatives of Quinolin-4-ylmethanol;Hydrobromide can be designed to enhance solubility and bioavailability, thereby improving their therapeutic efficacy.

The structural flexibility of Quinolin-4-ylmethanol;Hydrobromide also makes it an attractive candidate for use in combination therapies. Combination therapies involve the use of multiple drugs to target different aspects of a disease, thereby increasing the overall effectiveness of treatment. Research has shown that when used in combination with other antiproliferative agents, Quinolin-4-ylmethanol;Hydrobromide can significantly enhance the cytotoxic effects on cancer cells while reducing the risk of drug resistance.

From a synthetic chemistry perspective, Quinolin-4-ylmethanol;Hydrobromide can be prepared through various routes, including nucleophilic substitution reactions and condensation reactions. The choice of synthetic method depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for large-scale production.

In conclusion, Quinolin-4-ylmethanol;Hydrobromide (CAS No. 142910-39-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for novel treatments for various diseases.